Cas no 1804886-31-4 (2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine)
2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C7H3BrF5NO/c8-5-3(6(9)10)4(7(11,12)13)2(15)1-14-5/h1,6,15H
- InChI Key: XOGYWMOWFGHBQF-UHFFFAOYSA-N
- SMILES: BrC1C(C(F)F)=C(C(F)(F)F)C(=CN=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- XLogP3: 3
- Topological Polar Surface Area: 33.1
2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024007074-500mg |
2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine |
1804886-31-4 | 97% | 500mg |
$1,038.80 | 2022-04-01 | |
| Alichem | A024007074-1g |
2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine |
1804886-31-4 | 97% | 1g |
$1,713.60 | 2022-04-01 |
2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine
Introduction to 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1804886-31-4)
2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine, identified by its CAS number 1804886-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing nitrogen, which makes it a versatile scaffold for designing bioactive molecules. The presence of multiple fluorinated and brominated substituents enhances its chemical reactivity and potential biological activity, making it a valuable intermediate in synthetic chemistry.
The structural features of 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine include a bromine atom at the 2-position, a difluoromethyl group at the 3-position, a hydroxyl group at the 5-position, and a trifluoromethyl group at the 4-position. These substituents contribute to its unique electronic and steric properties, which are crucial for modulating its interactions with biological targets. The compound’s molecular formula is C₈H₂BrF₃NO₂, reflecting its composition and the high degree of fluorination.
In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, lipophilicity, and binding affinity towards biological receptors. The difluoromethyl and trifluoromethyl groups are particularly notable for their ability to improve pharmacokinetic profiles, while the bromo and hydroxyl substituents provide handles for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures for drug discovery.
One of the most compelling aspects of 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine is its potential application in the development of novel therapeutic agents. Pyridine derivatives have been extensively studied for their role in various pharmacological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The specific arrangement of substituents in this compound suggests that it may exhibit inhibitory or modulatory effects on such targets. For instance, the hydroxyl group could participate in hydrogen bonding interactions with protein residues, while the bromo atom could serve as a site for further derivatization to optimize binding affinity.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of small molecules with greater accuracy. Molecular docking studies using 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine as a lead compound have shown promising interactions with enzymes and receptors involved in inflammatory pathways. These findings align with ongoing research aimed at identifying new treatments for chronic diseases characterized by dysregulated inflammation. The compound’s ability to modulate key signaling pathways makes it an attractive candidate for further investigation.
The agrochemical sector has also recognized the potential of fluorinated pyridines due to their role in developing advanced pesticides and herbicides. The structural motifs present in 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine could be leveraged to design compounds that target specific enzymes or receptors in pests while minimizing environmental impact. Such innovations are critical for addressing the growing challenges posed by pest resistance and food security concerns.
Synthetic methodologies play a crucial role in accessing complex molecules like 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine. Modern synthetic strategies often involve multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems, such as palladium-catalyzed cross-coupling reactions, have significantly improved the efficiency of these synthetic routes. Additionally, green chemistry principles are being increasingly adopted to minimize waste and hazardous byproducts, making the synthesis of such compounds more sustainable.
The pharmaceutical industry continues to invest heavily in fluorinated heterocycles due to their proven success in drug development. For example, several FDA-approved drugs contain pyridine derivatives with fluorinated substituents that contribute to their efficacy and safety profiles. The structural diversity offered by compounds like 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine provides a rich starting point for medicinal chemists to explore new therapeutic modalities.
In conclusion, 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1804886-31-4) represents a promising scaffold for drug discovery and agrochemical innovation. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable intermediate for developing next-generation bioactive molecules. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are likely to play an increasingly important role in addressing global health and agricultural challenges.
1804886-31-4 (2-Bromo-3-(difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)